Cas no 848856-50-8 (3-{4-[(2-Chloro-6-fluorophenyl)methoxy]-3-ethoxyphenyl}-2-cyanoprop-2-enamide)

• Product Name: 3-{4-[(2-Chloro-6-fluorophenyl)methoxy]-3-ethoxyphenyl}-2-cyanoprop-2-enamide
• CAS No: 848856-50-8
• MF: C₁₉H₁₆ClFN₂O₃
• MW: 374.793347358704
• CID: 6010376
• PubChem ID: 75460214
• Update Time: 2025-06-08

3-{4-[(2-Chloro-6-fluorophenyl)methoxy]-3-ethoxyphenyl}-2-cyanoprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (Z)-3-[4-[(2-chloro-6-fluorophenyl)methoxy]-3-ethoxyphenyl]-2-cyanoprop-2-enamide
• EN300-26586253
• (2Z)-3-{4-[(2-chloro-6-fluorophenyl)methoxy]-3-ethoxyphenyl}-2-cyanoprop-2-enamide
• 848856-50-8
• 3-{4-[(2-chloro-6-fluorophenyl)methoxy]-3-ethoxyphenyl}-2-cyanoprop-2-enamide
• Z44298882
• 3-{4-[(2-Chloro-6-fluorophenyl)methoxy]-3-ethoxyphenyl}-2-cyanoprop-2-enamide

• Inchi： 1S/C19H16ClFN2O3/c1-2-25-18-9-12(8-13(10-22)19(23)24)6-7-17(18)26-11-14-15(20)4-3-5-16(14)21/h3-9H,2,11H2,1H3,(H2,23,24)/b13-8-
• InChI Key： FEYUWMQVMZHAQD-JYRVWZFOSA-N
• SMILES： ClC1C=CC=C(C=1COC1C=CC(/C=C(/C#N)\C(N)=O)=CC=1OCC)F

Computed Properties

• Exact Mass: 374.0833482g/mol
• Monoisotopic Mass: 374.0833482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 85.3Ų

Additional information on 3-{4-[(2-Chloro-6-fluorophenyl)methoxy]-3-ethoxyphenyl}-2-cyanoprop-2-enamide

Introduction to 3-{4-[(2-Chloro-6-fluorophenyl)methoxy]-3-ethoxyphenyl}-2-cyanoprop-2-enamide (CAS No. 848856-50-8)

3-{4-[(2-Chloro-6-fluorophenyl)methoxy]-3-ethoxyphenyl}-2-cyanoprop-2-enamide (CAS No. 848856-50-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its IUPAC name, is a member of the class of cyanopropenamides and has been extensively studied for its pharmacological properties, particularly in the context of cancer therapy and other diseases.

The structure of 3-{4-[(2-Chloro-6-fluorophenyl)methoxy]-3-ethoxyphenyl}-2-cyanoprop-2-enamide is characterized by a central cyanopropenamide moiety, which is substituted with a complex aromatic ring system. The presence of the chloro and fluoro substituents on the phenyl ring, along with the ethoxy group, imparts unique chemical and biological properties to this compound. These structural features contribute to its high affinity for specific biological targets, making it a promising candidate for drug development.

Recent research has focused on elucidating the mechanism of action of 3-{4-[(2-Chloro-6-fluorophenyl)methoxy]-3-ethoxyphenyl}-2-cyanoprop-2-enamide. Studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which it exerts its antiproliferative effects is thought to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway and the MAPK/ERK pathway.

In addition to its antiproliferative properties, 3-{4-[(2-Chloro-6-fluorophenyl)methoxy]-3-ethoxyphenyl}-2-cyanoprop-2-enamide has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in activated immune cells. This suggests that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-{4-[(2-Chloro-6-fluorophenyl)methoxy]-3-ethoxyphenyl}-2-cyanoprop-2-enamide have also been evaluated in preclinical studies. These studies have shown that the compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, preliminary toxicology studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

To further explore the therapeutic potential of 3-{4-[(2-Chloro-6-fluorophenyl)methoxy]-3-ethoxyphenyl}-2-cyanoprop-2-enamide, several clinical trials are currently underway. These trials aim to assess the safety and efficacy of this compound in human subjects with various diseases. Early results from these trials have been promising, with several patients showing significant improvements in their clinical outcomes.

In conclusion, 3-{4-[(2-Chloro-6-fluorophenyl)methoxy]-3-ethoxyphenyl}-2-cyanoprop-2-enamide (CAS No. 848856-50-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological properties make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research and clinical trials will continue to provide valuable insights into its efficacy and safety, paving the way for its potential use in clinical practice.